3,4-DIMETHYL-N~1~-[2-(METHYLSULFANYL)PHENYL]BENZAMIDE
CAS No.:
Cat. No.: VC9940937
Molecular Formula: C16H17NOS
Molecular Weight: 271.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H17NOS |
|---|---|
| Molecular Weight | 271.4 g/mol |
| IUPAC Name | 3,4-dimethyl-N-(2-methylsulfanylphenyl)benzamide |
| Standard InChI | InChI=1S/C16H17NOS/c1-11-8-9-13(10-12(11)2)16(18)17-14-6-4-5-7-15(14)19-3/h4-10H,1-3H3,(H,17,18) |
| Standard InChI Key | NZCYUUATLLDSLH-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2SC)C |
| Canonical SMILES | CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2SC)C |
Introduction
3,4-Dimethyl-N-[2-(methylsulfanyl)phenyl]benzamide is a chemical compound with a molecular formula of C16H17NOS. This compound is part of a broader class of benzamides, which are known for their diverse applications in pharmaceuticals and organic chemistry. The presence of a methylsulfanyl group attached to the phenyl ring and two methyl groups on the benzamide ring makes this compound unique in terms of its chemical structure and potential biological activity.
Synthesis and Preparation
The synthesis of 3,4-dimethyl-N-[2-(methylsulfanyl)phenyl]benzamide typically involves the reaction of 3,4-dimethylbenzoic acid with 2-(methylsulfanyl)aniline in the presence of a coupling agent. Common methods include using carbodiimides like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in a suitable solvent.
Research Findings and Data
| Property | Value |
|---|---|
| Molecular Weight | 271.38 g/mol |
| Molecular Formula | C16H17NOS |
| Synthesis Method | Carbodiimide-mediated coupling |
Future Directions
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Biological Screening: Conducting comprehensive biological assays to determine the compound's potential therapeutic applications.
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Chemical Modifications: Exploring structural modifications to enhance biological activity or improve pharmacokinetic properties.
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